Cas no 2034487-25-5 (6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl-(2-fluorophenyl)methanone)

6,7-Dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl-(2-fluorophenyl)methanone is a heterocyclic compound featuring a fused oxazole-pyridine scaffold with a 2-fluorophenyl ketone substituent. This structure imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The presence of the fluorine atom enhances metabolic stability and bioavailability, while the bicyclic framework offers structural rigidity for targeted binding interactions. Its synthetic versatility allows for further functionalization, enabling applications in the development of bioactive molecules, particularly in CNS-targeted therapies. The compound’s well-defined stereochemistry and high purity make it suitable for rigorous preclinical studies and structure-activity relationship (SAR) investigations.

6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl-(2-fluorophenyl)methanone structure

2034487-25-5 structure

Product Name:6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl-(2-fluorophenyl)methanone

CAS No:2034487-25-5

MF:C₁₃H₁₁FN₂O₂

MW:246.237046480179

CID:5379338

Update Time:2025-06-07

6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl-(2-fluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

- 6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl-(2-fluorophenyl)methanone
- Inchi： 1S/C13H11FN2O2/c14-11-4-2-1-3-10(11)13(17)16-6-5-12-9(8-16)7-15-18-12/h1-4,7H,5-6,8H2
- InChI Key： MFGXXPRSTSBLIN-UHFFFAOYSA-N
- SMILES： C(N1CC2C=NOC=2CC1)(C1=CC=CC=C1F)=O

6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl-(2-fluorophenyl)methanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6471-7520-2μmol	5-(2-fluorobenzoyl)-4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine	2034487-25-5	90%+	2μl	$85.5	2023-04-25
Life Chemicals	F6471-7520-5μmol	5-(2-fluorobenzoyl)-4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine	2034487-25-5	90%+	5μl	$94.5	2023-04-25
Life Chemicals	F6471-7520-10μmol	5-(2-fluorobenzoyl)-4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine	2034487-25-5	90%+	10μl	$103.5	2023-04-25
Life Chemicals	F6471-7520-20μmol	5-(2-fluorobenzoyl)-4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine	2034487-25-5	90%+	20μl	$118.5	2023-04-25
Life Chemicals	F6471-7520-1mg	5-(2-fluorobenzoyl)-4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine	2034487-25-5	90%+	1mg	$81.0	2023-04-25
Life Chemicals	F6471-7520-2mg	5-(2-fluorobenzoyl)-4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine	2034487-25-5	90%+	2mg	$88.5	2023-04-25
Life Chemicals	F6471-7520-3mg	5-(2-fluorobenzoyl)-4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine	2034487-25-5	90%+	3mg	$94.5	2023-04-25
Life Chemicals	F6471-7520-4mg	5-(2-fluorobenzoyl)-4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine	2034487-25-5	90%+	4mg	$99.0	2023-04-25
Life Chemicals	F6471-7520-5mg	5-(2-fluorobenzoyl)-4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine	2034487-25-5	90%+	5mg	$103.5	2023-04-25
Life Chemicals	F6471-7520-10mg	5-(2-fluorobenzoyl)-4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine	2034487-25-5	90%+	10mg	$118.5	2023-04-25

6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl-(2-fluorophenyl)methanone Related Literature

1. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
2. Alt-proteins: A promising future
3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
4. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl-(2-fluorophenyl)methanone

Introduction to 6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl-(2-fluorophenyl)methanone (CAS No. 2034487-25-5)

6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl-(2-fluorophenyl)methanone, with the CAS number 2034487-25-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of oxazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The molecular structure of 6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl-(2-fluorophenyl)methanone is characterized by a fused oxazolopyridine ring system and a fluorinated phenyl group. The presence of the fluorine atom in the phenyl ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. Recent studies have shown that this compound exhibits potent activity against various biological targets, making it a promising lead for further investigation.

In the realm of medicinal chemistry, 6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl-(2-fluorophenyl)methanone has been extensively studied for its potential as a therapeutic agent. One of the key areas of interest is its anti-inflammatory properties. In vitro studies have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant application of 6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl-(2-fluorophenyl)methanone is in the field of neuroprotection. Preclinical studies have shown that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxins. This neuroprotective effect is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death. These findings have led to its evaluation as a potential treatment for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl-(2-fluorophenyl)methanone have also been extensively studied. Research has shown that it has favorable oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Additionally, the compound has demonstrated low toxicity in animal models, further supporting its potential for clinical development.

In terms of clinical trials, early-phase studies have been conducted to evaluate the safety and efficacy of 6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl-(2-fluorophenyl)methanone. Preliminary results from these trials have been promising, with no significant adverse effects reported at therapeutic doses. However, more extensive clinical trials are needed to fully assess its therapeutic potential and safety profile.

The synthetic route for 6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl-(2-fluorophenyl)methanone has been well-documented in the literature. The compound can be synthesized through a multi-step process involving the condensation of 2-fluorobenzaldehyde with an appropriate oxazolopyridine derivative. The reaction conditions and purification methods have been optimized to ensure high yield and purity of the final product.

In conclusion, 6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl-(2-fluorophenyl)methanone (CAS No. 2034487-25-5) is a promising compound with a wide range of potential therapeutic applications. Its anti-inflammatory and neuroprotective properties make it an attractive candidate for further development in the treatment of various diseases. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.